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Compound of Interest

Compound Name: 1-Pyridin-4-yl-imidazolidin-2-one

Cat. No.: B1307488

Technical Support Center: 1-Pyridin-4-yl-
Imidazolidin-2-one

This technical support guide provides detailed protocols and answers to frequently asked
questions regarding the preparation of a stock solution of 1-Pyridin-4-yl-imidazolidin-2-one
for use by researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What is the molecular weight of 1-Pyridin-4-yl-imidazolidin-2-one?

Al: The molecular weight of 1-Pyridin-4-yl-imidazolidin-2-one is 163.18 g/mol .[1][2]
Q2: What are the known safety hazards associated with this compound?

A2: 1-Pyridin-4-yl-imidazolidin-2-one is associated with the following hazard statements:
H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause
respiratory irritation).[1] It is recommended to handle this compound with appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, in a well-ventilated area.

Q3: What is the expected solubility of this compound?

A3: While specific quantitative solubility data for 1-Pyridin-4-yl-imidazolidin-2-one is not
readily available, a structurally similar compound, 1-(Pyridin-4-yl)pyrrolidin-2-one, is known to
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have very poor solubility under near-neutral aqueous conditions. Therefore, it is anticipated that
1-Pyridin-4-yl-imidazolidin-2-one will also exhibit low solubility in aqueous buffers. For many
research applications, Dimethyl Sulfoxide (DMSOQ) is a suitable solvent for creating stock
solutions of poorly soluble compounds.

Q4: How should I store the solid compound and the stock solution?

A4: The solid compound has a reported shelf life of 1095 days.[1] It should be stored in a tightly
sealed container in a dry, well-ventilated place. The stock solution, typically prepared in DMSO,
should be stored at -20°C to minimize degradation. It is advisable to aliquot the stock solution
into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Experimental Protocol: Preparing a Stock Solution

This protocol provides a general guideline for preparing a stock solution of 1-Pyridin-4-yl-
imidazolidin-2-one. Due to the lack of specific solubility data, it is recommended to first
prepare a small test solution to determine the desired concentration.

Materials:

e 1-Pyridin-4-yl-imidazolidin-2-one (solid)
e Anhydrous Dimethyl Sulfoxide (DMSO)

o Vortex mixer

e Sonicator (optional)

 Sterile microcentrifuge tubes or cryovials
o Calibrated analytical balance

» Pipettes and sterile filter tips

Procedure:

o Determine the Desired Stock Concentration: Based on your experimental needs, decide on
the target concentration of your stock solution (e.g., 10 mM).
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Calculate the Required Mass: Use the following formula to calculate the mass of 1-Pyridin-
4-yl-imidazolidin-2-one needed: Mass (g) = Desired Concentration (mol/L) x Volume (L) x
Molecular Weight ( g/mol )

o Example for a 10 mM stock solution in 1 mL:

= Mass (g) = 0.010 mol/L x 0.001 L x 163.18 g/mol = 0.0016318 g = 1.63 mg

Weigh the Compound: Carefully weigh the calculated amount of 1-Pyridin-4-yl-
imidazolidin-2-one using a calibrated analytical balance.

Dissolve in DMSO:

o Add the weighed compound to an appropriately sized sterile tube.

o Add the calculated volume of DMSO.

o Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Ensure Complete Dissolution:

o Visually inspect the solution for any undissolved patrticles.

o If particles remain, sonicate the solution in a water bath for 5-10 minutes. Gentle warming
(to no more than 37°C) can also be applied, but be cautious as heat can degrade some
compounds.

Storage:

o Once the compound is fully dissolved, aliquot the stock solution into single-use volumes in
sterile microcentrifuge tubes or cryovials.

o Store the aliquots at -20°C.

Quantitative Data Summary
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Parameter Value Reference
Molecular Weight 163.18 g/mol [1112]
Recommended Solvent Dimethyl Sulfoxide (DMSO) General Practice
Recommended Storage -20°C (in aliquots) General Practice
Shelf Life (Solid) 1095 days [1]
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Issue

Possible Cause

Recommended Solution

Compound does not fully

dissolve.

The concentration is too high

for the chosen solvent.

Try preparing a more dilute
stock solution. You can also try
gentle warming (up to 37°C) or
extended sonication. If the
compound remains insoluble,
a different solvent may be
required, but compatibility with
your experimental system must
be verified.

Precipitate forms after storage.

The stock solution was not
stored properly (e.g., at room
temperature or subject to
multiple freeze-thaw cycles), or
the compound has limited
stability in the solvent over

time.

Before use, warm the stock
solution to room temperature
and vortex thoroughly to see if
the precipitate redissolves. If
not, the solution may have
degraded and should be
discarded. To prevent this,
always store stock solutions at
-20°C and in single-use

aliquots.

Inconsistent experimental

results.

The stock solution
concentration may be
inaccurate due to incomplete

dissolution or degradation.

Always ensure the compound
is fully dissolved before
storing. Avoid repeated freeze-
thaw cycles. If you suspect
degradation, prepare a fresh

stock solution.

Experimental Workflow
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Stock Solution Preparation
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Caption: Workflow for preparing a 1-Pyridin-4-yl-imidazolidin-2-one stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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